Cas no 91999-75-6 (4-Thiazoleacetic acid,2-amino-a-[(1-carboxy-1-methylethoxy)imino]-)

• Product Name: 4-Thiazoleacetic acid,2-amino-a-[(1-carboxy-1-methylethoxy)imino]-
• CAS No: 91999-75-6
• MF: C₉H₁₁N₃O₅S
• MW: 273.265740633011
• CID: 800296
• PubChem ID: 11129464
• Update Time: 2025-04-19

4-Thiazoleacetic acid,2-amino-a-[(1-carboxy-1-methylethoxy)imino]- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetic acid,2-amino-a-[(1-carboxy-1-methylethoxy)imino]-
• (Z)-2-((((2-Aminothiazol-4-yl)(carboxy)methylene)-amino)oxy)-2-methylpropanoic acid
• A839938
• ( Z )-2-(2-Aminothiazol-4-yl)-2-(1-carboxy-1-methyl)ethoxyiminoacetic acid
• SCHEMBL9486064
• (Z)-2-((((2-Aminothiazol-4-yl)(carboxy)methylene)amino)oxy)-2-methylpropanoicacid
• 2-{[(E)-[(2-AMINO-1,3-THIAZOL-4-YL)(CARBOXY)METHYLIDENE]AMINO]OXY}-2-METHYLPROPANOIC ACID
• (E)-2-((((2-aminothiazol-4-yl)(carboxy)methylene)amino)oxy)-2-methylpropanoic acid
• 4-Thiazoleacetic acid, 2-amino-alpha-[(1-carboxy-1-methylethoxy)imino]-, (alphaZ)-
• AKOS016007329
• (Z)-2-((((2-Aminothiazol-4-yl)(carboxy)methylene)amino)oxy)-2-methylpropanoic acid
• 2-[(Z)-[(2-amino-1,3-thiazol-4-yl)-carboxymethylidene]amino]oxy-2-methylpropanoic acid
• 2-Amino-((1-carboxy-1-methyl ethoxy)imino)-4-thiazoleacetic acid
• 2-{[(Z)-[(2-AMINO-1,3-THIAZOL-4-YL)(CARBOXY)METHYLIDENE]AMINO]OXY}-2-METHYLPROPANOIC ACID
• 4-Thiazoleacetic acid,2-amino-a-[[2-(diphenylmethoxy)-1,1-dimethyl-2-oxoethoxy]imino]-,(Z)- (9CI)
• 2-[[(2-aminothiazol-4-yl)-carboxy-methylene]amino]oxy-2-methyl-propanoic acid
• 91999-75-6
• 102507-85-7
• 80542-76-3
• AC-4331

• Inchi： 1S/C9H11N3O5S/c1-9(2,7(15)16)17-12-5(6(13)14)4-3-18-8(10)11-4/h3H,1-2H3,(H2,10,11)(H,13,14)(H,15,16)/b12-5-
• InChI Key： VNCBMEHASYISTH-XGICHPGQSA-N
• SMILES： S1C(N)=NC(=C1)/C(/C(=O)O)=N/OC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 273.042
• Monoisotopic Mass: 273.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 163A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.61
• Boiling Point: 541.5°Cat760mmHg
• Flash Point: 281.3°C
• Refractive Index: 1.658
• PSA: 163.34000
• LogP: 0.97500